Cas no 1309933-01-4 (5-Bromo-1,3-difluoro-2-propoxybenzene)

5-Bromo-1,3-difluoro-2-propoxybenzene structure
1309933-01-4 structure
Product Name:5-Bromo-1,3-difluoro-2-propoxybenzene
CAS No:1309933-01-4
MF:C9H9BrF2O
MW:251.067969083786
CID:5075101
PubChem ID:91658484
Update Time:2024-11-04

5-Bromo-1,3-difluoro-2-propoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-1,3-difluoro-2-propoxybenzene
    • 1-Bromo-3,5-difluoro-4-n-propyloxybenzene
    • 1309933-01-4
    • E91777
    • CS-0192183
    • MDL: MFCD18917885
    • Inchi: 1S/C9H9BrF2O/c1-2-3-13-9-7(11)4-6(10)5-8(9)12/h4-5H,2-3H2,1H3
    • InChI Key: NKSUOXIHAGRDGG-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=C(C=1)F)OCCC)F

Computed Properties

  • Exact Mass: 249.98048g/mol
  • Monoisotopic Mass: 249.98048g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 9.2

5-Bromo-1,3-difluoro-2-propoxybenzene Pricemore >>

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